Cas no 2228392-14-9 (1-3-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-3-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228392-14-9
• MF: C₁₂H₁₂F₂O₄
• MW: 258.218091011047
• CID: 6449450
• PubChem ID: 165633364
• Update Time: 2025-06-14

1-3-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid
• 2228392-14-9
• EN300-1953562
• 1-[3-(difluoromethoxy)phenyl]-3-hydroxycyclobutane-1-carboxylic acid

• Inchi： 1S/C12H12F2O4/c13-11(14)18-9-3-1-2-7(4-9)12(10(16)17)5-8(15)6-12/h1-4,8,11,15H,5-6H2,(H,16,17)
• InChI Key： SDSFTYZEFWTKEZ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1(C(=O)O)CC(C1)O)F

Computed Properties

• Exact Mass: 258.07036518g/mol
• Monoisotopic Mass: 258.07036518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-3-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid

Comprehensive Overview of 1-3-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228392-14-9)

The compound 1-3-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228392-14-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a difluoromethoxy group and a hydroxycyclobutane core, make it a promising candidate for drug development, particularly in targeting metabolic and inflammatory pathways. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to modulate enzyme activity and receptor interactions.

In recent years, the demand for fluorinated compounds like 1-3-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as evidenced by the rise in FDA-approved fluorinated drugs. This compound’s difluoromethoxy moiety is particularly noteworthy, as it mimics the electronic and steric properties of traditional methoxy groups while offering improved resistance to oxidative degradation. Such attributes align with the growing focus on drug longevity and targeted delivery in therapeutic applications.

The hydroxycyclobutane ring in 1-3-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid introduces conformational rigidity, a feature highly sought after in small-molecule drug design. This rigidity can enhance binding affinity to biological targets, reducing off-target effects—a critical consideration in precision medicine. Moreover, the compound’s carboxylic acid functionality allows for further derivatization, enabling researchers to fine-tune solubility and pharmacokinetic properties. These characteristics position it as a versatile intermediate in the synthesis of next-generation therapeutics.

From an industrial perspective, the synthesis of 1-3-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid involves advanced organic synthesis techniques, including palladium-catalyzed cross-coupling and asymmetric hydrogenation. These methods are pivotal in achieving high yields and enantiomeric purity, which are essential for GMP-compliant production. The compound’s scalability is a topic of keen interest, as the pharmaceutical industry prioritizes cost-effective manufacturing without compromising quality. Recent advancements in flow chemistry and catalytic processes have further optimized its production, addressing challenges related to reaction efficiency and waste reduction.

Environmental and regulatory considerations also play a role in the adoption of 1-3-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid. With increasing scrutiny on green chemistry principles, researchers are evaluating solvent-free or biodegradable solvent-based synthesis routes. The compound’s low ecotoxicity profile, combined with its potential for sustainable sourcing, aligns with global initiatives like the UN Sustainable Development Goals (SDGs). This dual focus on efficacy and environmental responsibility resonates with stakeholders across academia and industry.

In summary, 1-3-(difluoromethoxy)phenyl-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228392-14-9) represents a convergence of innovative chemistry and therapeutic potential. Its structural complexity, coupled with its applicability in drug discovery and material science, underscores its value in contemporary research. As the scientific community continues to unravel its mechanisms and applications, this compound is poised to contribute significantly to advancements in personalized medicine and sustainable pharmaceuticals.